Cas no 73439-19-7 (COH-SR4)

• Product Name: COH-SR4
• CAS No: 73439-19-7
• MF: C₁₃H₈Cl₄N₂O
• MW: 350.027419090271
• MDL: MFCD01566238
• CID: 3152632
• PubChem ID: 595311
• Update Time: 2025-04-24

COH-SR4 Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis-(3,5-dichloro-phenyl)-urea
• COH-SR4
• bis-(3,5-dichlorophenyl)-urea
• C13H8Cl4N2O
• E74722
• 1,3-bis(3,5-dichlorophenyl)urea
• N,N'-bis-(3,5-dichlorophenyl)urea
• EN300-35574
• HY-124822
• MS-25406
• N,N'-Bis(3,5-dichlorophenyl)urea
• AKOS003538010
• CS-0087812
• STL481740
• GLXC-20567
• Z359378178
• CHEMBL4450516
• SCHEMBL15786287
• 73439-19-7
• SR4
• N,N'-Bis(3,5-dichlorophenyl)-urea
• YCA43919

• MDL： MFCD01566238
• Inchi： 1S/C13H8Cl4N2O/c14-7-1-8(15)4-11(3-7)18-13(20)19-12-5-9(16)2-10(17)6-12/h1-6H,(H2,18,19,20)
• InChI Key： VKVJIWVUYNTBEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(NC1C=C(C=C(C=1)Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 349.936124g/mol
• Monoisotopic Mass: 347.939074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.1Ų

Additional information on COH-SR4

1,3-Bis-(3,5-dichloro-phenyl)-urea (CAS No. 73439-19-7): A Comprehensive Technical Overview

The chemical compound 1,3-Bis-(3,5-dichloro-phenyl)-urea (CAS No. 73439-19-7) is a specialized urea derivative that has garnered significant attention in various industrial and research applications. This white to off-white crystalline powder belongs to the family of diarylurea compounds, characterized by its unique molecular structure featuring two 3,5-dichlorophenyl groups attached to a central urea moiety.

From a chemical perspective, 1,3-Bis-(3,5-dichloro-phenyl)-urea demonstrates remarkable stability under standard conditions, with a molecular weight of 354.07 g/mol. Its chlorinated aromatic rings contribute to both its physical properties and chemical reactivity, making it particularly interesting for researchers investigating hydrogen bonding interactions and molecular recognition phenomena. The compound's melting point typically ranges between 210-215°C, indicating its thermal stability for various applications.

In the pharmaceutical sector, derivatives of 1,3-Bis-(3,5-dichloro-phenyl)-urea have shown promise in medicinal chemistry research. Scientists are particularly interested in its potential as a molecular scaffold for drug development, especially in targeting protein-protein interactions. Recent studies have explored its analogs for possible enzyme inhibition properties, though commercial pharmaceutical applications remain in the research phase.

The material science field has found innovative uses for 1,3-Bis-(3,5-dichloro-phenyl)-urea as a building block for advanced polymers. Its rigid molecular structure makes it valuable for creating high-performance polymers with enhanced thermal and mechanical properties. Researchers are investigating its incorporation into polyurethane systems and specialty coatings, where the dichlorophenyl groups may contribute to improved material characteristics.

Environmental considerations regarding 1,3-Bis-(3,5-dichloro-phenyl)-urea have prompted extensive research into its biodegradation pathways and ecotoxicological profile. While the compound demonstrates persistence in certain environments, recent studies focus on microbial degradation mechanisms and potential green chemistry applications that could minimize environmental impact.

Analytical chemistry applications of 1,3-Bis-(3,5-dichloro-phenyl)-urea include its use as a reference standard in chromatographic methods. Its distinct UV absorption characteristics make it suitable for method development in HPLC analysis, particularly for similar urea derivatives. Laboratories value its stability and well-characterized properties for quality control purposes.

The synthesis of 1,3-Bis-(3,5-dichloro-phenyl)-urea typically involves the reaction of 3,5-dichloroaniline with phosgene or its equivalents, followed by careful purification processes. Current research focuses on developing more sustainable synthetic routes that align with green chemistry principles, reducing energy consumption and waste generation.

In material characterization, 1,3-Bis-(3,5-dichloro-phenyl)-urea serves as an interesting subject for X-ray crystallography studies. Its crystalline structure reveals important information about intermolecular interactions and hydrogen bonding patterns, contributing to fundamental knowledge in structural chemistry.

The global market for 1,3-Bis-(3,5-dichloro-phenyl)-urea reflects its niche but growing importance in specialty chemicals. Suppliers typically offer it in research quantities, with purity levels ranging from 95% to 99%. Current pricing trends show moderate stability, influenced by raw material availability and demand from academic and industrial research sectors.

Safety considerations for handling 1,3-Bis-(3,5-dichloro-phenyl)-urea emphasize standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. Material safety data sheets provide detailed guidance on storage conditions, typically recommending protection from moisture and extreme temperatures.

Future research directions for 1,3-Bis-(3,5-dichloro-phenyl)-urea include exploring its potential in supramolecular chemistry applications and as a precursor for more complex molecular architectures. Its combination of aromatic chlorination and urea functionality makes it a versatile intermediate for designing novel materials with tailored properties.

Quality control protocols for 1,3-Bis-(3,5-dichloro-phenyl)-urea typically employ chromatographic techniques to verify purity and identify potential impurities. Advanced analytical methods including mass spectrometry and NMR spectroscopy provide comprehensive characterization, ensuring the compound meets research-grade specifications.

From a regulatory perspective, 1,3-Bis-(3,5-dichloro-phenyl)-urea is not currently subject to significant international restrictions. However, researchers and industrial users should stay informed about evolving chemical regulations, particularly concerning chlorinated organic compounds and their environmental impact assessments.

The scientific literature contains numerous references to 1,3-Bis-(3,5-dichloro-phenyl)-urea in contexts ranging from fundamental chemical studies to applied materials research. Patent databases reveal ongoing innovation involving this compound, particularly in specialty polymer formulations and pharmaceutical intermediates.

For researchers sourcing 1,3-Bis-(3,5-dichloro-phenyl)-urea, verification of supplier credentials and analytical certificates is essential. Reputable chemical suppliers typically provide comprehensive characterization data, including chromatograms and spectroscopic evidence of compound identity and purity.

In conclusion, 1,3-Bis-(3,5-dichloro-phenyl)-urea (CAS No. 73439-19-7) represents an important specialty chemical with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire research into novel materials and chemical processes, while ongoing studies address its environmental profile and potential sustainable applications.